Cas no 2171559-74-1 (3-(1-aminopentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol)
3-(1-aminopentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1640084
- 2171559-74-1
- 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol
- 3-(1-aminopentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol
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- Inchi: 1S/C13H26N2O/c1-3-4-5-12(14)13(16)8-10-6-7-11(9-13)15(10)2/h10-12,16H,3-9,14H2,1-2H3
- InChI Key: PFEZMLMWSOHAEI-UHFFFAOYSA-N
- SMILES: OC1(C(CCCC)N)CC2CCC(C1)N2C
Computed Properties
- Exact Mass: 226.204513457g/mol
- Monoisotopic Mass: 226.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.5Ų
3-(1-aminopentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1640084-0.05g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 0.05g |
$612.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-0.1g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 0.1g |
$640.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-0.25g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 0.25g |
$670.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-0.5g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 0.5g |
$699.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-1.0g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 1.0g |
$728.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-2.5g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 2.5g |
$1428.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-5.0g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 5.0g |
$2110.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-10.0g |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 10.0g |
$3131.0 | 2023-07-10 | ||
| Enamine | EN300-1640084-50mg |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1640084-100mg |
3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2171559-74-1 | 100mg |
$804.0 | 2023-09-22 |
3-(1-aminopentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-(1-aminopentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol
Exploring the Potential of 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171559-74-1) in Modern Research
The compound 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171559-74-1) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of both amino and hydroxyl functional groups in its structure makes it particularly interesting for drug discovery efforts targeting neurological and metabolic disorders.
Recent studies have focused on the structure-activity relationship (SAR) of 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol, particularly its interaction with various receptor systems. Researchers are investigating its potential as a modulator of neurotransmitter systems, with preliminary data suggesting possible applications in cognitive enhancement and mood regulation. The compound's azabicyclic core shares structural similarities with several clinically important molecules, making it a valuable scaffold for further derivatization and optimization.
The synthesis of 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol typically involves multi-step organic transformations, with careful control of stereochemistry being crucial for obtaining the desired biological activity. Analytical characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has confirmed the compound's structural integrity and purity. These quality control measures are essential for ensuring reproducible results in biological testing and formulation development.
From a pharmaceutical development perspective, researchers are particularly interested in the physicochemical properties of 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol. Its solubility profile, stability under various pH conditions, and membrane permeability characteristics are being systematically evaluated to assess its potential as a drug candidate. These studies are crucial for understanding the compound's pharmacokinetic behavior and optimizing its formulation for potential therapeutic use.
The scientific community has shown growing interest in azabicyclic compounds like 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol due to their potential applications in addressing current healthcare challenges. With increasing focus on personalized medicine and targeted therapies, this compound represents an important research tool for developing novel treatment strategies. Its unique structural features offer opportunities for creating derivatives with improved selectivity and reduced side effects compared to existing medications.
In the context of current research trends, 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol is being studied for its potential role in neuroprotection and cognitive enhancement. These areas align with growing public interest in brain health and mental wellness, particularly in aging populations. The compound's mechanism of action is being elucidated through sophisticated molecular modeling and in vitro assays, providing valuable insights for future drug development efforts.
Quality control and standardization of 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol are critical aspects of current research. Analytical methods development has focused on establishing robust HPLC protocols and spectroscopic standards to ensure batch-to-batch consistency. These efforts support the compound's use as a reference material in pharmacological studies and its potential transition to preclinical development stages.
The commercial availability of 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171559-74-1) has facilitated its adoption in various research programs. Suppliers typically provide comprehensive technical data sheets detailing the compound's physicochemical parameters, storage conditions, and handling precautions. This information is essential for researchers working with this specialized chemical entity in academic and industrial settings.
Looking ahead, the research community anticipates that 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol will continue to serve as an important building block in medicinal chemistry. Its structural versatility allows for the creation of diverse analogs that could address unmet medical needs in various therapeutic areas. Ongoing studies are exploring its potential applications beyond initial indications, reflecting the dynamic nature of pharmaceutical research and development.
In conclusion, 3-(1-aminopentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol represents a fascinating example of modern medicinal chemistry with significant potential for therapeutic development. As research progresses, this compound may contribute to the next generation of targeted therapies, particularly in neurological and metabolic disorders. Its unique structural features and promising biological activities make it a compound worth watching in the coming years of pharmaceutical innovation.
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